Cas no 96929-45-2 (2-Amino-2-(2-methoxyphenyl)acetonitrile)

• Product Name: 2-Amino-2-(2-methoxyphenyl)acetonitrile
• CAS No: 96929-45-2
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1025593
• PubChem ID: 13401092
• Update Time: 2025-05-21

2-Amino-2-(2-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(2-methoxyphenyl)acetonitrile
• 2-amino-2-(2-methoxyphenyl)acetonitrile hydrochloride
• alpha-Amino-2-methoxybenzeneacetonitrile
• alpha-Amino-2-methoxybenzen-acetonitrile
• EN300-138622
• DTXSID30539575
• SB75942
• A858657
• 96929-45-2
• AKOS000138670
• AKOS016051362
• JBDLBUGZAALGCY-UHFFFAOYSA-N
• CHEMBL4521498
• a-Amino-2-methoxy-benzeneacetonitrile
• BS-12190
• FT-0726506
• SCHEMBL9717662
• F80192
• AMINO(2-METHOXYPHENYL)ACETONITRILE
• α-Amino-2-methoxybenzeneacetonitrile (ACI)
• (Amino)(2-methoxyphenyl)acetonitrile
• α-amino-2-methoxybenzeneacetonitrile
• Benzeneacetonitrile, α-amino-2-methoxy-

• MDL： MFCD09729489
• Inchi： 1S/C9H10N2O/c1-12-9-5-3-2-4-7(9)8(11)6-10/h2-5,8H,11H2,1H3
• InChI Key： JBDLBUGZAALGCY-UHFFFAOYSA-N
• SMILES： N#CC(C1C(OC)=CC=CC=1)N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (8.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Amino-2-(2-methoxyphenyl)acetonitrile

Recent Advances in the Study of 2-Amino-2-(2-methoxyphenyl)acetonitrile (CAS: 96929-45-2) in Chemical Biology and Pharmaceutical Research

2-Amino-2-(2-methoxyphenyl)acetonitrile (CAS: 96929-45-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic building block has demonstrated versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules targeting neurological disorders and cancer. Recent studies have focused on its role as a precursor for the development of novel kinase inhibitors and neurotransmitter modulators, leveraging its unique structural features that allow for diverse chemical modifications.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's potential in designing selective JAK3 inhibitors. Researchers utilized 2-Amino-2-(2-methoxyphenyl)acetonitrile as a key intermediate in developing a series of pyrrolopyridine derivatives, achieving nanomolar potency against JAK3 while maintaining excellent selectivity over other JAK isoforms. The methoxy group was found to be crucial for binding pocket accommodation, as demonstrated by X-ray crystallography studies of protein-ligand complexes.

In neuropharmacology research, this compound has shown promise as a scaffold for developing σ receptor ligands. A recent Nature Communications paper reported its use in creating novel σ1 receptor agonists with potential applications in neuropathic pain management. The 2-methoxyphenyl moiety was identified as essential for receptor binding affinity, while the nitrile group allowed for further structural optimization through click chemistry approaches.

The synthetic accessibility of 2-Amino-2-(2-methoxyphenyl)acetonitrile has been significantly improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a continuous flow synthesis approach that increased yield to 92% while reducing reaction time from 12 hours to just 35 minutes. This technological breakthrough addresses previous scalability challenges and makes the compound more accessible for large-scale pharmaceutical applications.

Analytical characterization of this compound has also seen significant progress. Researchers have developed novel HPLC-MS methods capable of detecting trace impurities at levels below 0.1%, addressing previous quality control challenges. These advancements are particularly important as regulatory requirements for pharmaceutical intermediates become increasingly stringent.

Emerging applications in radiopharmaceuticals have expanded the utility of this compound. Recent work at several academic medical centers has explored its use as a precursor for PET tracer development, with the nitrile group serving as an ideal handle for fluorine-18 labeling. Preliminary in vivo studies show promising biodistribution profiles for these novel imaging agents.

While significant progress has been made, challenges remain in fully exploiting the potential of 2-Amino-2-(2-methoxyphenyl)acetonitrile. Current research efforts are focused on developing more sustainable synthetic routes, exploring its use in PROTAC design, and investigating its potential as a fragment in DNA-encoded library technology. The compound's versatility suggests it will continue to be an important tool in medicinal chemistry for years to come.